Cas no 1530-04-7 (1,1-Diphenylhexane)
1,1-Diphenylhexane structure
Product Name:1,1-Diphenylhexane
CAS No:1530-04-7
MF:C18H22
MW:238.367285251617
MDL:MFCD00041694
CID:83757
PubChem ID:137062
Update Time:2025-04-18
1,1-Diphenylhexane Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Diphenylhexane
- 1-phenylhexylbenzene
- (phenylhexyl)benzene
- 1,1-Diphenyl-hexan
- 1,1'-hexylidenebis-benzene
- Benzene,1,1'-hexylidenebis
- TIMTEC-BB SBB008725
- hexane,1,1-diphenyl-
- 1,1’-hexylidenebisbenzene
- benzene,1,1’-hexylidenebis-
- Benzene, 1,1'-hexylidenebis-
- BXINIXQKBCSKKR-UHFFFAOYSA-N
- hexane-1,1-diyldibenzene
- FT-0606152
- AKOS025116692
- 1530-04-7
- DTXSID40165187
- diphenylhexane
- DB-390131
- G72593
-
- MDL: MFCD00041694
- Inchi: 1S/C18H22/c1-2-3-6-15-18(16-11-7-4-8-12-16)17-13-9-5-10-14-17/h4-5,7-14,18H,2-3,6,15H2,1H3
- InChI Key: BXINIXQKBCSKKR-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCC
Computed Properties
- Exact Mass: 238.17200
- Monoisotopic Mass: 238.172
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.3
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Liquid
- Density: 0.9528 (estimate)
- Melting Point: -11.54°C
- Boiling Point: 129-130°C 2mm
- Flash Point: 129-130°C/2mm
- Refractive Index: 1.5428
- PSA: 0.00000
- LogP: 5.39880
- Solubility: Not determined
1,1-Diphenylhexane Security Information
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Safety Instruction: S16-S26-S36-S24/25
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R10; R20/21/22; R36/37/38
1,1-Diphenylhexane Customs Data
- HS CODE:2902909090
- Customs Data:
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1,1-Diphenylhexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22896-5g |
1,1-Diphenylhexane, 98% |
1530-04-7 | 98% | 5g |
¥655.00 | 2023-04-13 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22896-25g |
1,1-Diphenylhexane, 98% |
1530-04-7 | 98% | 25g |
¥1369.00 | 2023-04-13 | |
| Cooke Chemical | F124921-5g |
1,1-Diphenylhexane |
1530-04-7 | 98 | 5g |
RMB 932.80 | 2025-02-20 | |
| Cooke Chemical | F124921-25g |
1,1-Diphenylhexane |
1530-04-7 | 98 | 25g |
RMB 1940.00 | 2025-02-20 |
1,1-Diphenylhexane Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
1530-04-7 (1,1-Diphenylhexane) Related Products
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- 1087-02-1(1,4-Dicyclohexylbenzene)
- 2719-52-0(2-Phenylpentane)
- 29881-14-9(1,2-Diphenylcyclopropane)
- 1196-58-3((1-Ethylpropyl)benzene)
- 1530-05-8(Benzene,1,1'-heptylidenebis-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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